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Compound of Interest

Compound Name: 4-(Phenylethynyl)benzaldehyde

Cat. No.: B1269893

An In-depth Technical Guide to 4-(Phenylethynyl)benzaldehyde

This technical guide provides a comprehensive overview of 4-(Phenylethynyl)benzaldehyde,
a synthetic aromatic compound with significant potential in research and drug development.
The document details its chemical and physical properties, synthesis protocols, and known
biological activities, offering valuable insights for researchers, scientists, and professionals in
the field of drug development.

Chemical and Physical Properties

4-(Phenylethynyl)benzaldehyde is a solid, air-sensitive compound at room temperature. Key
guantitative data regarding its properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C15H100 [L1121[31[4115]

_ 206.24 g/mol (also cited as
Molecular Weight [1]2]4]
206.25 g/mol )

CAS Number 57341-98-7 [2]

Appearance Solid

Room Temperature
Storage Temperature (recommended in a cool, dark
place, <15°C)

Storage Conditions Store under inert gas [4]

Synthesis of 4-(Phenylethynyl)benzaldehyde

The synthesis of 4-(Phenylethynyl)benzaldehyde is commonly achieved through a
Sonogashira cross-coupling reaction. This reaction involves the coupling of a terminal alkyne
with an aryl halide, catalyzed by a palladium complex and a copper co-catalyst. A detailed
experimental protocol for a copper-free Sonogashira cross-coupling is provided below.

Experimental Protocol: Copper-Free Sonogashira Cross-
Coupling

This protocol is adapted from a general method for the synthesis of 4-
(phenylethynyl)benzaldehyde.[6]

Materials:

4-chlorobenzaldehyde

Phenylacetylene

Palladium catalyst (e.g., Pd catalyst with meta-terarylphosphine ligands)

Triethylamine (Et3N)
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o Tetrahydrofuran (THF)

o Ethyl acetate (EtOAC)

e Celite

« Silica gel for flash chromatography
e Hexanes

Procedure:

» To a sealable reaction tube equipped with a magnetic stir bar, add the palladium catalyst (1
mol%).

e Add triethylamine (139 pL, 1 mmol), 4-chlorobenzaldehyde (70 mg, 0.5 mmol),
phenylacetylene (61.2 mg, 0.6 mmol), and THF (1 mL).

o Crimp-seal the tube with a cap fitted with a Teflon-lined septum.

o Heat the reaction mixture to 60 °C for 12 hours with vigorous stirring.
 After the reaction is complete, cool the mixture to room temperature.
» Dilute the mixture with ethyl acetate and filter through a pad of Celite.
o Concentrate the filtrate in vacuo to obtain the crude product.

 Purify the crude product by flash chromatography on silica gel using hexanes as the eluent
to yield 4-(phenylethynyl)benzaldehyde as a yellowish-brown solid.[6]
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Sonogashira Coupling Workflow for 4-(Phenylethynyl)benzaldehyde Synthesis.

Biological Activity and Potential Applications

4-(Phenylethynyl)benzaldehyde has demonstrated cytotoxic effects on cancer cells,
suggesting its potential use in the treatment of leukemia and Hodgkin's lymphoma.[4] The
broader class of benzaldehyde derivatives has been shown to exhibit a wide range of biological
activities, including antimicrobial, insecticidal, antioxidant, and anti-inflammatory properties.[7]

[8]

Benzaldehyde itself is considered an environmentally safe compound due to its
biodegradability and is widely used as an antimicrobial and fungicide.[7] Studies have shown
that benzaldehyde can act as an insecticidal, antimicrobial, and antioxidant agent.[8][9]
Furthermore, it has been observed to modulate the activity of certain antibiotics, potentially
offering a strategy to combat antibiotic resistance.[10]

Proposed Mechanism of Action

While the specific signaling pathways for 4-(Phenylethynyl)benzaldehyde are not extensively
detailed in the provided search results, the mechanism of action for benzaldehyde and its
derivatives has been investigated. One proposed mechanism involves the modulation of
bacterial metabolism. For instance, benzaldehyde has been shown to decelerate the
tricarboxylic acid (TCA) cycle and inhibit the formation of bacterial flagella, thereby impairing
bacterial motility and respiration.[11] This disruption of key metabolic pathways could contribute
to its antimicrobial effects. The aldehyde group in such compounds is crucial as it can introduce
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electron-withdrawing effects, altering the molecule's reactivity and its interactions with

biological targets.[12]
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Proposed Mechanism of Antimicrobial Action for Benzaldehyde Derivatives.

Conclusion

4-(Phenylethynyl)benzaldehyde is a compound of interest for its chemical properties and
potential biological applications, particularly in oncology and as an antimicrobial agent. The
well-established Sonogashira coupling provides a reliable method for its synthesis. Further
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research into its specific mechanisms of action and signaling pathways is warranted to fully
elucidate its therapeutic potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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